![molecular formula C14H20N2O2S B4287263 N'-1,3-benzodioxol-5-yl-N,N-dipropylthiourea](/img/structure/B4287263.png)
N'-1,3-benzodioxol-5-yl-N,N-dipropylthiourea
Overview
Description
N-1,3-benzodioxol-5-yl-N,N-dipropylthiourea, also known as propylthiouracil, is a synthetic compound that is commonly used in scientific research. This compound has been found to have a range of biochemical and physiological effects, making it a valuable tool for studying various biological processes. In
Mechanism of Action
Propylthiouracil works by inhibiting the enzyme thyroid peroxidase, which is involved in the synthesis of thyroid hormones. By inhibiting this enzyme, N'-1,3-benzodioxol-5-yl-N,N-dipropylthioureaacil reduces the production of thyroid hormones, leading to a state of hypothyroidism. Additionally, N'-1,3-benzodioxol-5-yl-N,N-dipropylthioureaacil has been shown to inhibit the production of reactive oxygen species, which can contribute to its anti-inflammatory properties.
Biochemical and Physiological Effects:
Propylthiouracil has a range of biochemical and physiological effects, including reduced thyroid hormone production, decreased metabolic rate, and reduced body temperature. Additionally, N'-1,3-benzodioxol-5-yl-N,N-dipropylthioureaacil has been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines and inhibiting the activity of immune cells such as macrophages and T cells.
Advantages and Limitations for Lab Experiments
Propylthiouracil is a valuable tool for studying various biological processes, particularly those related to thyroid hormone deficiency and inflammation. However, there are some limitations to its use in lab experiments. For example, the induction of hypothyroidism with N'-1,3-benzodioxol-5-yl-N,N-dipropylthioureaacil may not accurately reflect the physiological changes that occur in human hypothyroidism. Additionally, the anti-inflammatory effects of N'-1,3-benzodioxol-5-yl-N,N-dipropylthioureaacil may be dose-dependent, making it difficult to interpret results from experiments using different doses of the compound.
Future Directions
There are several future directions for research involving N'-1,3-benzodioxol-5-yl-N,N-dipropylthioureaacil. One area of interest is the development of more specific inhibitors of thyroid peroxidase, which could be used to study the effects of thyroid hormone deficiency without the side effects associated with N'-1,3-benzodioxol-5-yl-N,N-dipropylthioureaacil. Additionally, further research is needed to understand the mechanisms underlying the anti-inflammatory effects of N'-1,3-benzodioxol-5-yl-N,N-dipropylthioureaacil, which could lead to the development of new treatments for inflammatory diseases. Finally, the use of N'-1,3-benzodioxol-5-yl-N,N-dipropylthioureaacil in combination with other compounds could provide new insights into the complex interactions between various physiological processes.
Scientific Research Applications
Propylthiouracil has been extensively used in scientific research for its ability to inhibit thyroid hormone synthesis. This compound is commonly used to induce hypothyroidism in animal models, allowing researchers to study the effects of thyroid hormone deficiency on various physiological processes. Additionally, N'-1,3-benzodioxol-5-yl-N,N-dipropylthioureaacil has been shown to have anti-inflammatory properties, making it a valuable tool for studying inflammation-related diseases such as rheumatoid arthritis.
properties
IUPAC Name |
3-(1,3-benzodioxol-5-yl)-1,1-dipropylthiourea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O2S/c1-3-7-16(8-4-2)14(19)15-11-5-6-12-13(9-11)18-10-17-12/h5-6,9H,3-4,7-8,10H2,1-2H3,(H,15,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCXRIFHDINEAOS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(CCC)C(=S)NC1=CC2=C(C=C1)OCO2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.39 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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